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Compound of Interest

Compound Name: Acetohydrazide-D3

Cat. No.: B590809

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the commercial availability of
Acetohydrazide-D3, a deuterated stable isotope-labeled compound essential for advanced
research applications. It details its primary uses, outlines suppliers, and presents a typical
experimental workflow for its application as an internal standard in quantitative mass
spectrometry.

Acetohydrazide-D3, also known as 2,2,2-trideuterioacetohydrazide, is the deuterium-labeled
form of Acetohydrazide.[1][2] Stable isotope-labeled compounds are critical tools in drug
development and metabolic research, primarily used as tracers to enhance the accuracy of
guantitative analysis.[1] The incorporation of deuterium atoms allows for differentiation from the
unlabeled analyte by mass spectrometry while maintaining nearly identical chemical and
physical properties.[3]

Commercial Availability

Acetohydrazide-D3 is available for research purposes from several specialized chemical
suppliers. These products are intended for laboratory research use only and are not for human
or patient use.[1] Researchers should always refer to the Certificate of Analysis provided by the
supplier for detailed quality control data.
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Below is a summary of commercially available Acetohydrazide-D3 from notable suppliers.
Please note that catalog numbers, available quantities, and stock status are subject to change,
and direct confirmation with the supplier is recommended.

. Product CAS Unlabeled Molecular
Supplier Notes
Name Number CAS Formula
Labeled as
) an organic
MedChemEx  Acetohydrazi 1219804-83- o
1068-57-1 C2H3D3N20 building block
press de-d3 3
and stable
isotope.
Listed as a
stable
LGC ) isotope-
Acetohydrazi 1330169-81-
Standards 1068-57-1 C2HsDsN20 labeled
de-D3 7 o
(TRC) metabolite in
the Isoniazid
API family.

Core Research Application: Internal Standard in Mass
Spectrometry

The principal application of Acetohydrazide-D3 is as an internal standard for the precise
quantification of unlabeled Acetohydrazide in biological matrices using techniques like Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

The Rationale: Quantitative analysis using LC-MS/MS can be affected by "matrix effects,”
where other components in a biological sample interfere with the analyte's ionization, leading to
inaccurate measurements. A stable isotope-labeled internal standard like Acetohydrazide-D3
co-elutes with the analyte and experiences the same matrix effects and variations in sample
preparation. By measuring the ratio of the analyte to the internal standard, these variations are
normalized, ensuring high accuracy and precision.

Experimental Protocols
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General Protocol for using Acetohydrazide-D3 as an
Internal Standard

This protocol outlines a generalized workflow for the quantification of Acetohydrazide in a

biological sample (e.g., plasma or urine) using Acetohydrazide-D3 as an internal standard.

. Preparation of Standard and Sample Solutions:

Stock Solutions: Prepare stock solutions of both unlabeled Acetohydrazide and
Acetohydrazide-D3 in a suitable solvent (e.g., methanol or acetonitrile).

Calibration Standards: Create a series of calibration standards by spiking known
concentrations of unlabeled Acetohydrazide into a blank biological matrix.

Internal Standard Working Solution: Prepare a working solution of Acetohydrazide-D3 at a
fixed concentration.

. Sample Preparation:
Thaw biological samples (e.g., plasma, urine) on ice.

To a fixed volume of the sample (e.g., 100 pL), add a small, precise volume of the
Acetohydrazide-D3 internal standard working solution.

Vortex the mixture to ensure homogeneity.

Perform protein precipitation by adding a solvent like acetonitrile, followed by vortexing and
centrifugation to pellet the precipitated proteins.

Alternatively, use Solid-Phase Extraction (SPE) for sample cleanup and concentration.
Transfer the supernatant to a clean vial for LC-MS/MS analysis.
. LC-MS/MS Analysis:

Inject the prepared sample onto an appropriate LC column for chromatographic separation of
the analyte from other matrix components.
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e The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode to detect
specific precursor-to-product ion transitions for both Acetohydrazide and Acetohydrazide-
D3.

e The near-identical physicochemical properties ensure that both compounds elute at virtually
the same retention time.

4. Data Analysis:

 Integrate the peak areas for both the analyte (Acetohydrazide) and the internal standard
(Acetohydrazide-D3).

o Calculate the ratio of the analyte peak area to the internal standard peak area.

o Construct a calibration curve by plotting the peak area ratios of the calibration standards
against their known concentrations.

o Determine the concentration of Acetohydrazide in the unknown samples by interpolating their
peak area ratios from the calibration curve.

// Nodes node [fillcolor="#FFFFFF", fontcolor="#202124"]; Sample [label="Biological
Sample\n(e.g., Plasma, Urine)"]; Spike [label="Spike with\nAcetohydrazide-D3 (IS)"]; Extract
[label="Sample Preparation\n(e.g., Protein Precipitation, SPE)"]; LCMS [label="LC-MS/MS
Analysis"]; Data [label="Data Processing"];

node [fillcolor="#FBBCO05", fontcolor="#202124"]; Quant [label="Final Concentration\nof
Acetohydrazide'];

I/l Edges Sample -> Spike [color="#34A853"]; Spike -> Extract [color="#34A853"]; Extract ->
LCMS [color="#34A853"]; LCMS -> Data [color="#34A853"]; Data -> Quant [color="#34A853"];

/Il Invisible nodes for alignment subgraph { rank = same; Spike; Extract; } } } Caption: Workflow
for quantitative analysis using a deuterated internal standard.

Synthetic and Chemical Context

Acetohydrazide itself is a versatile organic intermediate used in the synthesis of various
heterocyclic compounds, including pyrazoles and Schiff bases, which are explored for
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applications in medicinal chemistry. It belongs to the hydrazide class of compounds, which are

reactive functional groups widely used in bioconjugation and chemical synthesis. Its deuterated
form, Acetohydrazide-D3, leverages this chemical foundation to provide a high-fidelity tool for
precise analytical measurements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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